Cas no 132850-45-4 (8-Quinolinesulfonic acid, 2-phenyl-6-propyl-)
132850-45-4 structure
Product Name:8-Quinolinesulfonic acid, 2-phenyl-6-propyl-
CAS No:132850-45-4
MF:C18H17NO3S
MW:327.397483587265
CID:899243
Update Time:2025-04-19
8-Quinolinesulfonic acid, 2-phenyl-6-propyl- Chemical and Physical Properties
Names and Identifiers
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- 8-Quinolinesulfonic acid, 2-phenyl-6-propyl-
-
- Inchi: 1S/C18H17NO3S/c1-2-6-13-11-15-9-10-16(14-7-4-3-5-8-14)19-18(15)17(12-13)23(20,21)22/h3-5,7-12H,2,6H2,1H3,(H,20,21,22)
- InChI Key: QVNKPCXYKYSABX-UHFFFAOYSA-N
- SMILES: N1=C2C(C=C(CCC)C=C2S(O)(=O)=O)=CC=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 327.09301
- Monoisotopic Mass: 327.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6A^2
Experimental Properties
- PSA: 67.26
8-Quinolinesulfonic acid, 2-phenyl-6-propyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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